Cas no 1805099-50-6 (Methyl 4-bromo-2-cyano-5-iodobenzoate)

• Product Name: Methyl 4-bromo-2-cyano-5-iodobenzoate
• CAS No: 1805099-50-6
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4706613
• Update Time: 2025-10-14

Methyl 4-bromo-2-cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-5-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)6-3-8(11)7(10)2-5(6)4-12/h2-3H,1H3
• InChI Key： HYXLDSKFQSEKHK-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=C(C(=O)OC)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-cyano-5-iodobenzoate

Recent Advances in the Application of Methyl 4-bromo-2-cyano-5-iodobenzoate (CAS: 1805099-50-6) in Chemical Biology and Pharmaceutical Research

In recent years, Methyl 4-bromo-2-cyano-5-iodobenzoate (CAS: 1805099-50-6) has emerged as a versatile intermediate in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and cyano-functionalized benzoate structure, has been widely utilized in the synthesis of complex molecules, particularly in the development of targeted therapeutics and imaging agents. The presence of multiple reactive sites (bromo, cyano, and iodo substituents) makes it an ideal building block for cross-coupling reactions, nucleophilic substitutions, and other key transformations in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-bromo-2-cyano-5-iodobenzoate in the synthesis of novel kinase inhibitors. Researchers employed this compound as a key intermediate in the construction of a library of pyridine-based molecules targeting the ATP-binding site of various kinases. The study reported that derivatives synthesized from this intermediate showed promising inhibitory activity against several cancer-associated kinases, with IC50 values in the low nanomolar range. The versatility of the compound allowed for efficient structural diversification, enabling the optimization of pharmacokinetic properties.

In the field of radiopharmaceuticals, Methyl 4-bromo-2-cyano-5-iodobenzoate has gained attention for its potential in positron emission tomography (PET) tracer development. A recent publication in Nuclear Medicine and Biology (2024) described its use as a precursor for radioiodinated compounds. The researchers successfully incorporated radioactive iodine-125 into the benzoate framework, creating a series of tumor-targeting agents with excellent in vivo stability and tumor uptake. The study highlighted the compound's advantage in providing a stable platform for radioisotope incorporation while maintaining favorable biodistribution properties.

The synthetic accessibility of Methyl 4-bromo-2-cyano-5-iodobenzoate has also been explored in materials science applications. A 2024 ACS Applied Materials & Interfaces paper reported its use as a monomer in the preparation of functionalized polymers for drug delivery systems. The multiple reactive sites allowed for precise control over polymer architecture and subsequent conjugation with therapeutic payloads. The resulting materials demonstrated pH-responsive release behavior and improved targeting capabilities compared to conventional delivery systems.

From a safety and handling perspective, recent studies have provided updated information about the compound's stability and storage conditions. Research published in Organic Process Research & Development (2023) established optimized protocols for large-scale production and purification, addressing previous challenges related to its sensitivity to light and moisture. These developments have facilitated broader application of this intermediate in industrial-scale pharmaceutical manufacturing.

Looking forward, the unique structural features of Methyl 4-bromo-2-cyano-5-iodobenzoate continue to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a scaffold for covalent inhibitor development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts for the foreseeable future.